1-(2-(2-Hydroxyethoxy)-2-(p-tolyl)ethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C16H20N2O3S/c1-12-4-6-13(7-5-12)14(21-9-8-19)11-17-16(20)18-15-3-2-10-22-15/h2-7,10,14,19H,8-9,11H2,1H3,(H2,17,18,20)
• InChI Key: WGZJUIFMNFDPBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)NC2=CC=CS2)OCCO
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

1-(2-(2-Hydroxyethoxy)-2-(p-tolyl)ethyl)-3-(thiophen-2-yl)urea, also known as THU, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. THU is a urea derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Chemical Synthesis and Biochemical Evaluation

A study on flexible ureas, such as 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, demonstrated their potential as novel acetylcholinesterase inhibitors. These compounds, designed to optimize spacer length for enhanced conformational flexibility, showed that a flexible spacer can yield high inhibitory activities, suggesting the utility of similar urea derivatives in developing treatments for diseases like Alzheimer's (Vidaluc et al., 1995).

Advanced Organic Chemistry Techniques

The Lossen rearrangement facilitated by Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate offers a single-pot, racemization-free synthesis of hydroxamic acids and ureas from carboxylic acids. This method provides good yields under milder conditions, demonstrating an environmentally friendly and cost-effective approach for synthesizing urea derivatives (Thalluri et al., 2014).

Biological Activity Exploration

The synthesis and antimicrobial activity of N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas showcased moderate antimicrobial activity in assays. This highlights the potential of urea derivatives in contributing to the development of new antimicrobial agents (Reddy et al., 2003).

Material Science and Corrosion Inhibition

Research on 1,3,5-triazinyl urea derivatives demonstrated their efficiency as corrosion inhibitors for mild steel in acidic solutions. The findings suggest the application of such urea derivatives in protecting metals from corrosion, which is crucial for industrial applications (Mistry et al., 2011).

Pharmaceutical Development

The stereoselective synthesis of active metabolites for potent PI3 kinase inhibitors involves urea derivatives, indicating their importance in the synthesis of biologically active molecules that can serve as key components in therapeutic drugs (Chen et al., 2010).